Cas no 888425-70-5 (2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide)
2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide
- 2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
- 888425-70-5
- AB00676664-01
- 2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide
- F1876-1110
- 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
- AKOS024616069
-
- Inchi: 1S/C13H11ClN6O2/c1-7-2-3-8(4-9(7)14)20-12-11(17-18-20)13(22)19(6-16-12)5-10(15)21/h2-4,6H,5H2,1H3,(H2,15,21)
- InChI Key: NTWSBHKVZZFCQL-UHFFFAOYSA-N
- SMILES: C(N)(=O)CN1C=NC2N(C3=CC=C(C)C(Cl)=C3)N=NC=2C1=O
Computed Properties
- Exact Mass: 318.0632013g/mol
- Monoisotopic Mass: 318.0632013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 107Ų
2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1876-1110-2μmol |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-5μmol |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-10μmol |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-20μmol |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-1mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-2mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-3mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-4mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-5mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1876-1110-10mg |
2-[3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide |
888425-70-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide
Compound CAS No. 888425-70-5: A Comprehensive Overview
The compound with CAS No. 888425-70-5, also known as 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
The molecular structure of 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl)acetamide is characterized by a triazolopyrimidine core, which is a fused bicyclic system combining a triazole and a pyrimidine ring. This core is further substituted with a chloro group at the 3-position and a methyl group at the 4-position of the phenyl ring. The presence of these substituents contributes to the compound's stability and bioavailability. Additionally, the acetamide group attached to the triazolopyrimidine core plays a crucial role in enhancing its pharmacokinetic properties.
Recent advancements in medicinal chemistry have underscored the importance of triazolopyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including kinases and proteases. The chloro and methyl substituents on the phenyl ring enhance the compound's selectivity and potency by optimizing its interactions with target proteins. Furthermore, the acetamide group facilitates better absorption and distribution within biological systems.
Preclinical studies have demonstrated that 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl)acetamide exhibits potent anti-tumor activity in vitro and in vivo models. Its ability to inhibit key enzymes involved in cancer progression makes it a promising candidate for anti-cancer therapy. Moreover, research has shown that this compound may also possess anti-viral properties, particularly against certain RNA viruses.
The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and excellent purity levels. Optimization of reaction conditions has further improved the scalability of the synthesis process, making it suitable for large-scale production.
In terms of pharmacokinetics, 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-triazolo[4,5-d]pyrimidin-6-y acetamide demonstrates favorable absorption profiles in preclinical models. Its half-life and bioavailability are within acceptable ranges for therapeutic applications. However, further studies are required to fully understand its metabolic pathways and potential for drug-drug interactions.
From an environmental perspective, this compound has been evaluated for its eco-toxicological properties. Initial assessments suggest that it has low toxicity to aquatic organisms under standard testing conditions. Nonetheless, comprehensive environmental impact studies are recommended before large-scale commercialization.
In conclusion, CAS No. 888425 -70 -5, or 2 -( 3 -( 3 - chloro - 4 - methylphenyl ) - 7 - oxo - 3 H ,6 H ,7 H -1 ,2 ,3 triazolo [4 ,5 - d ] pyrimidin -6 - yl ) acetamide, represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to unfold its full potential,this compound is poised to make meaningful contributions to drug development efforts across various therapeutic areas.
888425-70-5 (2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)